Cas no 1601081-48-4 (1-(3-chloro-4-methylphenyl)prop-2-en-1-ol)

• Product Name: 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol
• CAS No: 1601081-48-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 6057764
• PubChem ID: 115814906
• Update Time: 2025-06-16

1-(3-chloro-4-methylphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol
• 3-Chloro-α-ethenyl-4-methylbenzenemethanol
• 1601081-48-4
• EN300-1967318

• Inchi： 1S/C10H11ClO/c1-3-10(12)8-5-4-7(2)9(11)6-8/h3-6,10,12H,1H2,2H3
• InChI Key： WMHDFOYLWQNFOM-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=C(C)C(Cl)=C1

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 274.2±35.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol (CAS No. 1601081-48-4): Properties, Applications, and Industry Insights

1-(3-chloro-4-methylphenyl)prop-2-en-1-ol (CAS 1601081-48-4) is an organochlorine compound with a molecular structure combining a chloro-methylphenyl group and an allylic alcohol moiety. This unique combination grants it versatile reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceutical intermediates and specialty chemicals. Its IUPAC name reflects its precise structure, while the CAS registry ensures unambiguous identification in global databases.

The compound’s physicochemical properties, such as solubility in organic solvents and moderate stability under controlled conditions, have spurred interest in green chemistry applications. Researchers are exploring its role in catalyzed reactions, where its electron-withdrawing chloro group enhances selectivity. Recent studies highlight its potential in bioconjugation techniques, aligning with trends in targeted drug delivery systems—a hot topic in 2024 biomedical research.

In industrial contexts, 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol is often discussed alongside sustainable synthesis methods. With growing demand for eco-friendly manufacturing, companies are optimizing its production via microwave-assisted reactions or enzymatic catalysis. These innovations address carbon footprint reduction—a key concern for ESG-focused investors. Notably, patents filed in the past two years emphasize its utility in high-value agrochemicals, though non-hazardous formulations dominate recent R&D.

From an SEO perspective, users frequently search for "CAS 1601081-48-4 supplier" or "allyl alcohol derivatives uses," reflecting commercial and academic interest. Queries like "3-chloro-4-methylphenyl synthesis" or "prop-2-en-1-ol safety data" indicate demand for technical details. This aligns with broader trends in precise chemical sourcing and regulatory compliance, especially in regions with stringent REACH or FDA guidelines.

Analytical characterization of 1601081-48-4 typically involves HPLC purity testing and NMR spectroscopy, critical for quality assurance in contract research organizations (CROs). The compound’s chromatographic behavior is well-documented, aiding method development for impurity profiling—a priority for generic drug manufacturers. Such data supports its inclusion in commercial compound libraries for high-throughput screening.

Emerging applications include its use as a ligand precursor in transition-metal catalysis, a field gaining traction due to cost-effective precious metal alternatives. Academic papers cite its role in C-C coupling reactions, relevant to OLED material synthesis—a nexus between chemistry and renewable energy technologies. These connections enhance its relevance in cross-disciplinary research.

Regulatory-wise, 1-(3-chloro-4-methylphenyl)prop-2-en-1-ol is not classified under restricted categories, but proper risk assessment is advised for large-scale handling. Safety sheets recommend inert atmosphere storage to prevent oxidative degradation, a detail often queried by laboratory managers optimizing storage protocols.

In summary, this compound bridges academic curiosity and industrial utility, with its CAS 1601081-48-4 identifier serving as a gateway to specialized literature. Its adaptability to green chemistry principles and material science innovations positions it as a compound of enduring significance in applied organic chemistry.